Cas no 22869-35-8 (1-(2-CHLOROPHENYL)-1-PROPANOL 95)

• Product Name: 1-(2-CHLOROPHENYL)-1-PROPANOL 95
• CAS No: 22869-35-8
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 912484
• PubChem ID: 4350706
• Update Time: 2025-05-19

1-(2-CHLOROPHENYL)-1-PROPANOL 95 Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)-1-PROPANOL 95
• 1-(2-chlorophenyl)propan-1-ol
• 1-(2-chlorophenyl)-1-propanol
• 1-(2-Chlorophenyl)-propan-1-ol
• 1-(2-chlorophenyl)propanol
• 1-(o-Chlorphenyl)-1-propanol
• FT-0763352
• N14413
• DTXSID00402242
• SCHEMBL866713
• UBOFXBQTRQSKMY-UHFFFAOYSA-N
• 1-(2-CHLOROPHENYL)-1-PROPANOL, 95%
• AKOS010259064
• CS-0378148
• 22869-35-8

• Inchi： 1S/C9H11ClO/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9,11H,2H2,1H3
• InChI Key： UBOFXBQTRQSKMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC)O

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.145 g/mL at 25 °C(lit.)
• Boiling Point: 248-249 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D >1.5390(lit.)
• PSA: 20.23000
• LogP: 2.78340
• Solubility: Not determined

1-(2-CHLOROPHENYL)-1-PROPANOL 95 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-CHLOROPHENYL)-1-PROPANOL 95

Introduction to 1-(2-CHLOROPHENYL)-1-PROPANOL 95 (CAS No: 22869-35-8)

1-(2-CHLOROPHENYL)-1-PROPANOL 95 is a high-purity organic compound widely utilized in pharmaceutical research and industrial applications. With a CAS number of 22869-35-8, this chemical is recognized for its role as a key intermediate in the synthesis of various bioactive molecules. The compound's structure, featuring a chlorophenyl group and a propyl alcohol moiety, makes it a versatile building block for medicinal chemistry and chemical synthesis. Its high purity (95%) ensures minimal impurities, which is critical for sensitive applications such as drug development and analytical research.

The 2-chlorophenyl substituent in 1-(2-CHLOROPHENYL)-1-PROPANOL 95 contributes to its reactivity and functionality, enabling it to participate in various chemical transformations. This property has been leveraged in recent studies to develop novel therapeutic agents. For instance, researchers have explored its utility in constructing heterocyclic compounds, which are known for their pharmacological properties. The propyl alcohol part of the molecule provides a hydroxyl group that can engage in hydrogen bonding, influencing the compound's solubility and interactions with biological targets.

In the realm of pharmaceutical research, 1-(2-CHLOROPHENYL)-1-PROPANOL 95 has been investigated for its potential role in synthesizing small-molecule drugs. Recent advancements in drug discovery have highlighted the importance of intermediates like this one due to their ability to streamline synthetic pathways. The compound's compatibility with various reaction conditions, such as nucleophilic substitution and condensation reactions, makes it a valuable asset in multi-step syntheses. This adaptability has been particularly useful in developing inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation.

Moreover, the high purity of 1-(2-CHLOROPHENYL)-1-PROPANOL 95 ensures reliable results in experimental settings. Impurities can often interfere with biochemical assays and lead to inaccurate conclusions, making high-purity reagents indispensable. In clinical trials and preclinical studies, the use of compounds with minimal impurities enhances the validity of the research outcomes. This has been demonstrated in recent studies where 1-(2-CHLOROPHENYL)-1-PROPANOL 95 was used as a precursor in the synthesis of novel anti-inflammatory agents.

The chlorophenyl moiety has garnered significant attention due to its presence in many bioactive molecules. Studies have shown that chlorophenyl derivatives exhibit diverse pharmacological effects, including antimicrobial and antifungal properties. The structural features of 1-(2-CHLOROPHENYL)-1-PROPANOL 95 allow it to be modified further to tailor its biological activity. For example, researchers have incorporated this compound into libraries of compounds designed for high-throughput screening (HTS) to identify potential drug candidates.

Industrial applications of 1-(2-CHLOROPHENYL)-1-PROPANOL 95 extend beyond pharmaceuticals. In agrochemical research, derivatives of this compound have been explored for their potential as intermediates in the synthesis of pesticides and herbicides. The ability to functionalize the propyl alcohol group opens up possibilities for creating compounds with enhanced stability and efficacy. This versatility underscores the importance of having well-characterized intermediates like 1-(2-CHLOROPHENYL)-1-PROPANOL 95 in chemical manufacturing.

Recent breakthroughs in synthetic chemistry have also highlighted the role of 1-(2-CHLOROPHENYL)-1-PROPANOL 95 in developing green chemistry approaches. Researchers are increasingly focusing on sustainable methodologies that minimize waste and hazardous byproducts. The compound's compatibility with catalytic systems has enabled the design of more efficient synthetic routes, aligning with global efforts to promote environmentally friendly practices.

In conclusion, 1-(2-CHLOROPHENYL)-1-PROPANOL 95 (CAS No: 22869-35-8) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its structural features and high purity make it an invaluable intermediate for researchers working on drug development and industrial applications. As scientific understanding advances, the utility of this compound is expected to expand further, contributing to innovative solutions in medicine and chemistry.